
Trans-AzCA4: A Technical Guide for Optical
Control of Neurons

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trans-AzCA4

Cat. No.: B15551518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trans-AzCA4, or (E)-4-(4-((4-butylphenyl)diazenyl)phenyl)-N-(3-hydroxy-4-

methoxybenzyl)butanamide, is a synthetic photoswitchable lipid designed for the optical control

of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel.[1][2] As a member of the

azobenzene family, Trans-AzCA4 can undergo reversible photoisomerization, allowing for

precise temporal and spatial control over neuronal activity in cells expressing TRPV1. This

technical guide provides an in-depth overview of Trans-AzCA4, including its mechanism of

action, quantitative properties, experimental protocols, and key applications in neuroscience

research.

Mechanism of Action
Trans-AzCA4 is a photopharmacological tool that acts as a conditional agonist for the TRPV1

receptor, a non-selective cation channel predominantly known for its role in nociception and

thermosensation. The molecule has two isomeric states: the thermally stable, inactive trans-

isomer and the light-induced, active cis-isomer.

In its dark-adapted state, the molecule exists predominantly in the trans configuration and

exhibits low affinity for the TRPV1 receptor.[2] Upon irradiation with ultraviolet (UV) light,

specifically around 365 nm, the azobenzene core of Trans-AzCA4 undergoes isomerization to

the cis configuration. This conformational change renders the molecule active, allowing it to
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bind to and activate the TRPV1 channel. Activation of the TRPV1 channel leads to an influx of

cations, primarily Ca2+ and Na+, resulting in membrane depolarization and the generation of

action potentials in neurons. The process is reversible; irradiation with blue light, at

approximately 460 nm, promotes the isomerization of the active cis-AzCA4 back to the inactive

trans-isomer, leading to the deactivation of the TRPV1 channel and cessation of the neuronal

response.[2][3]

Quantitative Data
The following tables summarize the key quantitative parameters of Trans-AzCA4 and its

interaction with the TRPV1 receptor, compiled from the available literature.

Property Value Reference(s)

Chemical Formula C28H33N3O3 [2]

Molar Mass 459.59 g/mol [2]

Isomerization Wavelengths

trans to cis (Activation) ~365 nm [2][3]

cis to trans (Deactivation) ~460 nm [2][3]

Concentration for Neuronal

Activation
100 - 200 nM [4]

Solubility Soluble in DMSO [3]

Storage Stability
Stable for at least one year at

-20°C in the dark
[2]
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Parameter Value Reference(s)

Binding Affinity (Kd or Ki)

Specific binding affinity data for

Trans-AzCA4 to the TRPV1

receptor is not currently

available in the public

literature. It is presumed to act

on the same vanilloid binding

site as capsaicin.

Photoisomerization Quantum

Yield (Φ)

The quantum yield for the

trans to cis photoisomerization

of unsubstituted azobenzene is

approximately 0.11. Specific

data for Trans-AzCA4 is not

available.

[5]

Photoisomerization Kinetics

The kinetics of

photoisomerization are

typically on the picosecond to

nanosecond timescale for

azobenzene derivatives.

Specific rate constants for

Trans-AzCA4 have not been

reported.

[6]

Off-Target Effects

Control experiments in cells

not expressing TRPV1 have

shown no response to Trans-

AzCA4, suggesting high

selectivity for its target.[2]

[2]

Signaling Pathway and Experimental Workflow
The following diagrams, generated using the DOT language, illustrate the signaling pathway of

Trans-AzCA4 and a typical experimental workflow for its use in optical control of neurons.
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Trans-AzCA4 Signaling Pathway
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Figure 1. Signaling pathway of Trans-AzCA4 for optical control of neurons.
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Experimental Workflow for Trans-AzCA4

Start

1. Cell Preparation
(e.g., DRG neuron culture or
TRPV1-expressing cell line)

2. Application of Trans-AzCA4
(in dark-adapted, inactive state)

3. Baseline Measurement
(Electrophysiology or Calcium Imaging)

4. Photoactivation
(Irradiation with ~365 nm light)

5. Data Acquisition
(Record neuronal activity)

6. Photodeactivation
(Irradiation with ~460 nm light)

7. Data Acquisition
(Confirm return to baseline)

8. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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